1-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(2-chlorophenyl)-N-(3-imidazol-1-ylpropyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H16ClN7/c18-14-4-1-2-5-15(14)25-17-13(10-23-25)16(21-11-22-17)20-6-3-8-24-9-7-19-12-24/h1-2,4-5,7,9-12H,3,6,8H2,(H,20,21,22)
• InChI Key: MWJFNVSNCVTXCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C3=NC=NC(=C3C=N2)NCCCN4C=CN=C4)Cl
• Molecular Formula: C17H16ClN7
• Molecular Weight: 353.8 g/mol

Description

The compound “1-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of similar compounds involves the use of imidazole, which was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. A related compound, N-(3-(1H-Imidazol-1-yl)propyl)-2-phenylquinazolin-4-amine, was obtained by nucleophilic substitution of 1-(3-aminopropyl)-imidazole over 4-chloro-2-phenylquinazoline with DMF/TEA at room temperature.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by the presence of a positive charge on either of two nitrogen atoms, showing two equivalent tautomeric forms. The specific structure of “this compound” would require further analysis.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds are diverse, given the broad range of chemical and biological properties of imidazole. Specific reactions involving “this compound” would need to be investigated further.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “this compound” would require additional information.

Mechanism of Action

Target of Action

The compound “1-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine” contains an imidazole ring, which is a key component in many biologically active molecules . Imidazole derivatives are known to interact with various biological targets, including enzymes and receptors, and play a role in a wide range of biological activities.

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Compounds with similar structures have been shown to interact with various pathways, depending on their specific targets .

Safety and Hazards

The safety and hazards associated with imidazole-containing compounds can vary widely, depending on the specific compound. Information specific to “1-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is not available in the current literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The future directions for research on “1-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine” could include further exploration of its synthesis, properties, and potential applications in various fields.